Cas no 43186-35-2 (2-Phenyl-4H-1,3-benzodioxine)
2-Phenyl-4H-1,3-benzodioxine structure
Product Name:2-Phenyl-4H-1,3-benzodioxine
CAS No:43186-35-2
MF:C14H12O2
MW:212.243884086609
CID:928805
PubChem ID:556054
Update Time:2025-04-19
2-Phenyl-4H-1,3-benzodioxine Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenyl-4H-1,3-benzodioxine
- DTXSID10339414
- 2-Phenyl-4H-1,3-benzodioxine #
- CIUSLQZWGMTUEG-UHFFFAOYSA-N
- 43186-35-2
- 4H-1,3-Benzodioxin, 2-phenyl-
- 1,3-Benzodioxan, 2-phenyl-
-
- Inchi: 1S/C14H12O2/c1-2-6-11(7-3-1)14-15-10-12-8-4-5-9-13(12)16-14/h1-9,14H,10H2
- InChI Key: CIUSLQZWGMTUEG-UHFFFAOYSA-N
- SMILES: O1CC2C=CC=CC=2OC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 212.083729621g/mol
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5Ų
2-Phenyl-4H-1,3-benzodioxine Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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